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Compound of Interest

Compound Name: H-Asp(OcHx)-OH

Cat. No.: B612983 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the safe disposal of H-
Asp(OcHx)-OH (L-Aspartic acid 4-cyclohexyl ester), a key reagent in peptide synthesis.

Adherence to these procedures is critical for minimizing risks and complying with regulatory

standards.

Physicochemical Properties of H-Asp(OcHx)-OH
A clear understanding of the chemical's properties is the first step toward safe handling and

disposal. The following table summarizes the key physicochemical data for H-Asp(OcHx)-OH.

Property Value

Chemical Name L-Aspartic acid 4-cyclohexyl ester

CAS Number 112259-66-2[1]

Molecular Formula C₁₀H₁₇NO₄[1]

Molecular Weight 215.3 g/mol [1]

Appearance White to off-white powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b612983?utm_src=pdf-interest
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.peptide.com/product/h-aspochx-oh-112259-66-2/
https://www.peptide.com/product/h-aspochx-oh-112259-66-2/
https://www.peptide.com/product/h-aspochx-oh-112259-66-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health and Safety Information
While specific toxicity data for H-Asp(OcHx)-OH is not readily available, it is prudent to handle

it with the care afforded to all laboratory chemicals. The safety data sheet for the similar

compound Boc-Asp(OcHx)-OH indicates that it is a combustible solid.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Respiratory Protection: In case of dust formation, a certified respirator (e.g., N95) is

recommended.

Skin and Body Protection: A lab coat or other protective clothing is essential.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of H-Asp(OcHx)-
OH. This procedure is based on general best practices for chemical waste management due to

the absence of specific regulatory guidelines for this compound.

1. Waste Identification and Segregation:

Unused or Expired H-Asp(OcHx)-OH: This should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with H-Asp(OcHx)-OH,

such as weigh boats, filter paper, gloves, and empty containers, must also be disposed of as

chemical waste.

2. Containment and Labeling:

All waste materials should be collected in a designated, leak-proof, and clearly labeled waste

container.

The label should include:
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The full chemical name: "H-Asp(OcHx)-OH" or "L-Aspartic acid 4-cyclohexyl ester"

The words "Hazardous Waste"

The date of accumulation

The name of the generating laboratory or researcher

3. Storage:

The waste container should be kept closed at all times, except when adding waste.

Store the container in a designated, well-ventilated, and secure area, away from

incompatible materials.

4. Final Disposal:

Crucially, do not dispose of H-Asp(OcHx)-OH down the drain or in regular trash.

The recommended and safest method of disposal is to contact a licensed professional waste

disposal service. These services are equipped to handle and dispose of chemical waste in

accordance with federal, state, and local environmental regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of H-
Asp(OcHx)-OH.
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Figure 1: Disposal workflow for H-Asp(OcHx)-OH.

Disclaimer: This information is intended as a guide and does not supersede institutional or

regulatory requirements. Always consult your institution's Environmental Health and Safety

(EHS) department and the relevant Safety Data Sheet (SDS) for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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